Cas no 1171899-55-0 (N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide)

• Product Name: N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide
• CAS No: 1171899-55-0
• MF: C₁₇H₁₉N₅O₃S
• MW: 373.429461717606
• CID: 6594246
• PubChem ID: 42109202
• Update Time: 2025-10-30

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide
• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxyphenyl)sulfanylpropanamide
• 1171899-55-0
• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-[(4-methoxyphenyl)sulfanyl]propanamide
• F5036-0152
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide
• AKOS024492888
• VU0631979-1

• Inchi： 1S/C17H19N5O3S/c1-11-10-14(21-22(11)2)16-19-20-17(25-16)18-15(23)8-9-26-13-6-4-12(24-3)5-7-13/h4-7,10H,8-9H2,1-3H3,(H,18,20,23)
• InChI Key： RJJMURZVKBMCOV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=C(C)N(C)N=2)O1)(=O)CCSC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 373.12086066g/mol
• Monoisotopic Mass: 373.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide

Comprehensive Analysis of N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide (CAS No. 1171899-55-0)

The compound N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide (CAS No. 1171899-55-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole and pyrazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the most frequently searched questions regarding this compound is: "What are the potential therapeutic applications of N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide?" Preliminary studies suggest that this molecule exhibits notable activity in modulating inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its sulfanylpropanamide group has been linked to antioxidant properties, which could be leveraged in the treatment of oxidative stress-related conditions.

In the context of agrochemicals, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide has shown promise as a plant growth regulator. The 4-methoxyphenyl moiety in its structure is believed to enhance its stability and bioavailability in soil, addressing a common challenge in agricultural formulations. This aligns with the growing demand for sustainable crop protection solutions, a hot topic in modern agriculture.

Another area of interest is the compound's synthetic versatility. The presence of both 1,3,4-oxadiazole and pyrazole rings allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability is particularly valuable in drug discovery, where small structural changes can significantly alter a molecule's efficacy and safety profile.

From a computational chemistry perspective, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide has been the subject of molecular docking studies. These investigations aim to predict its binding affinity with various biological targets, such as kinases and G-protein-coupled receptors. Such in silico analyses are increasingly popular as they can accelerate the drug development process by identifying promising candidates early on.

Environmental considerations are also paramount when evaluating this compound. Its sulfanylpropanamide group suggests potential biodegradability, a critical factor in both pharmaceutical and agrochemical applications. This aspect resonates with the current emphasis on green chemistry and eco-friendly formulations, which are highly searched topics in scientific and regulatory circles.

In summary, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxyphenyl)sulfanylpropanamide (CAS No. 1171899-55-0) represents a multifaceted compound with significant potential across multiple domains. Its unique structural attributes, combined with its bioactive properties, make it a compelling subject for ongoing research. As scientific understanding of this molecule deepens, its applications are likely to expand, offering new solutions to challenges in healthcare, agriculture, and beyond.